Cas no 50411-31-9 ((2-AMINOPROPYL)(METHYL)AMINE)

• Product Name: (2-AMINOPROPYL)(METHYL)AMINE
• CAS No: 50411-31-9
• MF: C₄H₁₂N₂
• MW: 88.1514806747437
• CID: 1011670
• PubChem ID: 13743611
• Update Time: 2025-11-02

(2-AMINOPROPYL)(METHYL)AMINE Chemical and Physical Properties

Names and Identifiers

• (2-AMINOPROPYL)(METHYL)AMINE
• 1-N-methylpropane-1,2-diamine
• DB-101655
• EN300-148374
• 50411-31-9
• AKOS010394706
• N-methylpropane-1,2-diamine

• MDL： MFCD12796828
• Inchi： 1S/C4H12N2/c1-4(5)3-6-2/h4,6H,3,5H2,1-2H3
• InChI Key： WJVAPEMLIPHCJB-UHFFFAOYSA-N
• SMILES： N(C)CC(C)N

Computed Properties

• Exact Mass: 88.100048391g/mol
• Monoisotopic Mass: 88.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 38Ų

Additional information on (2-AMINOPROPYL)(METHYL)AMINE

Comprehensive Guide to (2-Aminopropyl)(methyl)amine (CAS No. 50411-31-9): Properties, Applications, and Market Insights

(2-Aminopropyl)(methyl)amine (CAS No. 50411-31-9) is a versatile organic amine compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This secondary amine derivative features both primary and tertiary amine functional groups, making it a valuable intermediate in synthetic chemistry. Its molecular formula C₄H₁₂N₂ and structural flexibility allow for diverse reactivity patterns.

Recent interest in 50411-31-9 has surged due to its role in developing biodegradable surfactants and corrosion inhibitors, addressing environmental concerns in industrial applications. The compound's chelating properties make it particularly useful in water treatment formulations, a hot topic in sustainability-focused research. Analytical studies using HPLC and GC-MS confirm its high purity (>98%) in commercial samples, meeting stringent industry standards.

In pharmaceutical applications, (2-aminopropyl)(methyl)amine serves as a key building block for neurologically active compounds. Researchers are exploring its potential in developing novel cognitive enhancers and neuroprotective agents, aligning with growing interest in mental health therapeutics. The compound's amphoteric nature enables efficient blood-brain barrier penetration, a crucial factor for CNS-targeted drugs.

The agrochemical sector utilizes 50411-31-9 in synthesizing plant growth regulators and pesticide intermediates. Its systemic activity in plants enhances the performance of foliar-applied formulations, addressing modern agricultural challenges of efficiency and environmental impact. Recent patents highlight its incorporation into slow-release fertilizer matrices, a trending solution for precision farming.

From a chemical properties perspective, (2-aminopropyl)(methyl)amine exhibits excellent solubility in polar solvents (water, ethanol) and moderate solubility in apolar media. Its boiling point of 132-134°C and density of 0.89 g/cm³ make it suitable for various industrial processes. Safety data indicates proper handling requires standard amine precautions, though it doesn't fall under hazardous classifications.

Market analysis reveals growing demand for 50411-31-9 in Asia-Pacific regions, particularly for electronic chemicals manufacturing. The compound's role in producing epoxy curing agents for semiconductor encapsulation aligns with the booming electronics industry. Global suppliers are expanding production capacities to meet increasing requests for high-purity grades (>99.5%) used in sensitive applications.

Innovative research explores (2-aminopropyl)(methyl)amine's potential in carbon capture technologies. Its amine functionality shows promising CO₂ absorption capacities in pilot studies, positioning it as a candidate for next-generation emission control systems. This application taps into the urgent climate change mitigation sector, generating significant scientific and commercial interest.

Quality control protocols for CAS 50411-31-9 typically involve titrimetric analysis for amine content determination and spectroscopic verification of structural integrity. Advanced purification techniques like molecular distillation enable production of ultra-pure material for sensitive applications. Storage recommendations emphasize nitrogen blanketing to prevent degradation and maintain product stability.

The future outlook for (2-aminopropyl)(methyl)amine appears robust, with emerging applications in bioconjugation chemistry for diagnostic reagents and polymer modification for advanced materials. Its balanced lipophilicity-hydrophilicity profile makes it particularly valuable for designing multifunctional compounds in cutting-edge research areas like targeted drug delivery systems.